5-chloro-3,4,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 5-chloro-3,4,6-trimethyl-1-phenylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C15H14ClN3/c1-9-13-10(2)18-19(12-7-5-4-6-8-12)15(13)17-11(3)14(9)16/h4-8H,1-3H3
• InChI Key: IZSBXYOXGHBRFL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=NN(C2=NC(=C1Cl)C)C3=CC=CC=C3)C
• Molecular Formula: C15H14ClN3
• Molecular Weight: 271.74 g/mol

Description

5-chloro-3,4,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound that has been the focus of scientific research due to its potential applications in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyridines, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of 5-chloro-3,4,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine is not fully understood. However, it has been suggested that its antitumor activity may be due to its ability to inhibit the activity of protein kinases, which are involved in the regulation of cell growth and proliferation. Its anti-inflammatory activity may be due to its ability to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. Its antiviral activity may be due to its ability to inhibit viral replication by interfering with viral enzymes or proteins.
Biochemical and Physiological Effects:
5-chloro-3,4,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to reduce the production of reactive oxygen species, which are involved in oxidative stress and inflammation. In addition, it has been shown to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using 5-chloro-3,4,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine in lab experiments is its ability to inhibit the growth of various cancer cell lines, making it a potential candidate for the development of anticancer drugs. Another advantage is its potent anti-inflammatory and antiviral activities, which may have applications in the treatment of inflammatory and viral diseases.
One limitation of using 5-chloro-3,4,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and pharmacokinetics. Another limitation is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the research on 5-chloro-3,4,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine. One direction is the development of more potent and selective analogs of this compound for the treatment of cancer, inflammation, and viral diseases. Another direction is the investigation of its mechanism of action and the identification of its molecular targets. Furthermore, its potential use in combination therapy with other anticancer, anti-inflammatory, or antiviral agents should be explored. Finally, the evaluation of its pharmacokinetics and toxicity in animal models should be performed to assess its potential for clinical use.
Conclusion:
In conclusion, 5-chloro-3,4,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound that has shown promising biological activities, including antitumor, anti-inflammatory, and antiviral activities. Its mechanism of action and molecular targets are not fully understood, but it has been suggested to inhibit protein kinases, pro-inflammatory cytokines, and viral enzymes or proteins. Its advantages include its potential as a candidate for the development of anticancer, anti-inflammatory, or antiviral drugs. However, its limitations include its limited solubility and potential toxicity. Future research should focus on the development of more potent and selective analogs, the investigation of its mechanism of action and molecular targets, and the evaluation of its pharmacokinetics and toxicity.

Scientific Research Applications

5-chloro-3,4,6-trimethyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine has been found to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral activities. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In addition, it has been found to possess potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Furthermore, it has been shown to inhibit the replication of various viruses, including HIV and hepatitis C virus.